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Compound Name: 2' 4'-Dimethoxyacetophenone

Cat. No.: B1329363

For Researchers, Scientists, and Drug Development Professionals
Introduction

2'.4'-Dimethoxyacetophenone, also known as Resacetophenone dimethyl ether, is an
aromatic ketone that serves as a versatile building block in organic synthesis.[1] Its unique
chemical structure makes it a valuable intermediate in the production of pharmaceuticals,
agrochemicals, and fragrances.[1][2][3] This technical guide provides a comprehensive
overview of the physicochemical properties of 2',4'-Dimethoxyacetophenone, detailed
experimental protocols for its synthesis, and a summary of its applications, particularly in the
realm of drug development.

Physicochemical Properties

The fundamental physical and chemical characteristics of 2',4'-Dimethoxyacetophenone are
summarized in the table below. These properties are crucial for its handling, storage, and
application in various chemical reactions.
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Property Value Reference
Molecular Formula C10H1203 [1114]
Molecular Weight 180.20 g/mol [1]
CAS Number 829-20-9 [1]14]
White to off-white crystalline
Appearance [1][4](5]
powder
Melting Point 37-42 °C [1][617]
Boiling Point 288 °C (lit.) [415]
~1.1272 g/cm? (rough
Density ] g (roug [4]
estimate)
Soluble in Dichloromethane,
Solubility Ethyl Acetate, and Methanol.
[4][5] Insoluble in water.[8]
Flash Point >111 °C (>230 °F) [4]

Storage Temperature

0-8 °C, Keep in a dark, dry,

and sealed place.

[1]141[5]

Sensitivity

Light Sensitive

[4]115]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 2',4'-

Dimethoxyacetophenone.

e 1H NMR Spectrum: Spectral data for 2',4'-Dimethoxyacetophenone is available, providing

information on the proton environment within the molecule.[9]

e 13C NMR Spectrum: The 3C NMR spectrum provides detailed information about the carbon

skeleton of the molecule.[10]

 Infrared (IR) Spectrum: The IR spectrum reveals the presence of key functional groups. The

NIST/EPA Gas-Phase Infrared Database contains the gas-phase IR spectrum for this
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compound.[11]

Mass Spectrum (MS): The mass spectrum helps in determining the molecular weight and
fragmentation pattern. The NIST Mass Spectrometry Data Center has compiled electron
ionization mass spectral data.[12]

UV-Vis Spectrum: The UV-Vis spectrum provides information about the electronic transitions
within the molecule.[13]

Experimental Protocols

The synthesis of 2',4'-Dimethoxyacetophenone can be achieved through various methods.
Below are detailed protocols for two common synthetic routes.

Method 1: Methylation of Resacetophenone

This method involves the methylation of 2',4'-dihydroxyacetophenone (resacetophenone) using
dimethyl sulfate.

Materials:

Resacetophenone (2',4'-dihydroxyacetophenone)

Dimethyl sulfate

10% aqueous sodium hydroxide solution

Reaction vessel

Stirring apparatus

Standard laboratory glassware for extraction and purification
Procedure:

 In a suitable reaction vessel, dissolve resacetophenone in a 10% aqueous sodium hydroxide
solution.
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» While stirring, carefully add dimethyl sulfate to the reaction mixture. The reaction is
exothermic and should be controlled.

o Continue stirring until the reaction is complete. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

e Upon completion, the product, 2',4'-Dimethoxyacetophenone, can be isolated by extraction
with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

» The organic layer is then washed, dried, and the solvent is evaporated to yield the crude
product.

 Purification can be achieved by recrystallization or column chromatography to obtain a
product with a purity of 61% or higher.[5][14]

(Resacetophenone)

(Dimethyl Sulfate 2',4'-Dimethoxyacetophenone)

(10% ag. NaO H) Base

Click to download full resolution via product page

Synthesis of 2',4'-Dimethoxyacetophenone via Methylation.

Method 2: Friedel-Crafts Acylation of 1,3-
Dimethoxybenzene

This method utilizes 1,3-dimethoxybenzene as the starting material in a Friedel-Crafts acylation
reaction.[15]

Materials:
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e 1,3-Dimethoxybenzene

o Acetonitrile

e Lewis acid (e.g., AlCls, ZnClz2)

e Dry hydrogen chloride gas

e Anhydrous reaction solvent (e.g., carbon disulfide, nitrobenzene)

» Reaction flask equipped with a gas inlet and stirrer

o Apparatus for filtration and hydrolysis

Procedure:

In a reaction flask, dissolve 1,3-dimethoxybenzene in an anhydrous reaction solvent.
e Cool the mixture to -10 °C and add a Lewis acid while stirring.

e Slowly drip in acetonitrile.

o Pass dry hydrogen chloride gas through the reaction mixture.

e Maintain the reaction at the specified temperature for 10-30 hours, monitoring for the
consumption of 1,3-dimethoxybenzene.

e Once the reaction is complete, stop stirring and filter the mixture to obtain a solid
intermediate.

» Hydrolyze the solid intermediate by adding it to water.

o After hydrolysis is complete, cool the mixture and filter to isolate the 2',4'-
Dimethoxyacetophenone product.[15]

Applications in Research and Drug Development

2'.4'-Dimethoxyacetophenone is a key intermediate in the synthesis of a variety of biologically
active compounds.[1] Its applications span several areas of research and development.
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» Pharmaceutical Synthesis: It is a precursor in the synthesis of various pharmaceutical
intermediates.[1][2][3] For instance, it is used to prepare chalcones, which are known to
exhibit a wide range of biological activities.[15] One notable application is in the synthesis of
inhibitors for androgen receptor transposition, which has implications for prostate cancer
therapy.[15]

e Agrochemicals: The chemical structure of 2',4'-Dimethoxyacetophenone is utilized in the
development of new crop protection solutions.[1][2][3]

e Flavor and Fragrance Industry: Due to its pleasant aroma, it is a key ingredient in the
formulation of perfumes and flavorings.[1][2][3]

» Organic Synthesis: It serves as a fundamental building block for creating more complex
molecules with potential applications in medicinal chemistry.[1]
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Applications of 2',4'-Dimethoxyacetophenone.

Safety and Handling
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Appropriate safety precautions should be taken when handling 2',4'-
Dimethoxyacetophenone.

e General Precautions: Avoid contact with skin and eyes. Avoid the formation of dust and
aerosols. Provide appropriate exhaust ventilation where dust is formed.[16]

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection (eyeshields),
and a face shield. A dust mask (type N95 or equivalent) is also recommended.

e |n case of contact:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention.[17]

o Skin: Wash off with soap and plenty of water.[16]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[17] It is
incompatible with strong oxidizing agents.[17]

This technical guide provides a solid foundation for researchers and professionals working with
2'.4'-Dimethoxyacetophenone. For more detailed information, consulting the cited references
Is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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